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Compound of Interest

Compound Name: 3,3,3-Trifluoroalanine

Cat. No.: B031342 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This

guide provides essential, immediate safety and logistical information for the proper disposal of

3,3,3-Trifluoroalanine, offering procedural, step-by-step guidance to address specific

operational questions and build deep trust in laboratory safety and chemical handling practices.

Immediate Safety Considerations:

3,3,3-Trifluoroalanine is classified as a hazardous substance that causes skin and eye

irritation and may cause respiratory irritation.[1][2][3] Therefore, all handling and disposal

procedures must be conducted with strict adherence to safety protocols to minimize exposure

risks to personnel and the environment.

Quantitative Data Summary
While specific quantitative toxicity data such as an LD50 (Lethal Dose, 50%) for 3,3,3-
Trifluoroalanine is not readily available in public databases, the following table summarizes its

known physical, chemical, and hazard information.
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Property Value

Chemical Name 2-amino-3,3,3-trifluoropropanoic acid

CAS Number 17463-43-3

Molecular Formula C₃H₄F₃NO₂

Molecular Weight 143.06 g/mol

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation[1][2]

GHS Pictograms Exclamation Mark

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended methodology for the safe disposal of 3,3,3-
Trifluoroalanine waste. This procedure is synthesized from general best practices for handling

solid hazardous chemical waste and should be executed in conjunction with your institution's

specific Environmental Health and Safety (EHS) guidelines.

Objective: To safely collect, store, and prepare 3,3,3-Trifluoroalanine waste for disposal by a

licensed hazardous waste contractor.

Materials:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or glasses with side shields

Laboratory coat

Dust mask or respirator (if handling outside of a fume hood)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_3_3-Trifluoroalanine
http://ww.chemblink.com/MSDS/MSDSFiles/96105-72-5Syn-Quest.pdf
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/product/b031342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated hazardous waste container (solid waste, clearly labeled)

Secondary containment bin

Hazardous waste labels (provided by your institution's EHS department)

Chemical fume hood

Procedure:

Personnel Protection: Before handling any waste, don the appropriate PPE, including gloves,

safety glasses, and a lab coat. If there is a risk of generating dust, conduct all waste handling

within a certified chemical fume hood.

Waste Identification and Segregation:

Identify all waste containing 3,3,3-Trifluoroalanine. This includes unused product,

contaminated lab supplies (e.g., weighing paper, gloves, pipette tips), and any spill

cleanup materials.

This waste must be segregated as solid hazardous chemical waste.

Crucially, do not mix 3,3,3-Trifluoroalanine waste with incompatible chemicals. As a

halogenated organic compound, it should be kept separate from strong oxidizing agents,

strong bases, and reactive metals.

Waste Collection:

Use a designated, leak-proof, and sealable container for solid hazardous waste. The

container must be compatible with the chemical.

Carefully place the solid 3,3,3-Trifluoroalanine waste into the container. Minimize the

generation of dust.

Do not overfill the container; it should be no more than 90% full to allow for expansion and

prevent spills.

Labeling:
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Immediately label the waste container with a hazardous waste tag provided by your

institution.

The label must include:

The words "Hazardous Waste"

The full chemical name: "3,3,3-Trifluoroalanine" (do not use abbreviations)

The approximate quantity of waste

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

Storage:

Securely close the lid of the waste container.

Place the sealed container in a designated secondary containment bin within a designated

satellite accumulation area (SAA). This area should be clearly marked and located near

the point of generation.

Store the waste in a cool, dry, and well-ventilated area, away from general laboratory

traffic and incompatible materials.

Disposal:

Once the waste container is full or has been in storage for the maximum time allowed by

your institution (often 90 days), arrange for its collection by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Do not dispose of 3,3,3-Trifluoroalanine down the drain or in the regular trash.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3,3,3-
Trifluoroalanine.
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Caption: Logical workflow for the proper disposal of 3,3,3-Trifluoroalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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